Cas no 672949-70-1 (1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide)

• Product Name: 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide
• CAS No: 672949-70-1
• MF: C₁₆H₂₄N₄O
• MW: 288.39
• CID: 4656589
• Update Time: 2025-05-24

1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide
• N'-[(1-BENZYL-4-PIPERIDINYL)CARBONYL]-N,N-DIMETHYLHYDRAZONOFORMAMIDE
• 4-Piperidinecarboxylic acid, 1-(phenylmethyl)-, 2-[(dimethylamino)methylene]hydrazide

• Inchi： InChI=1S/C16H24N4O/c1-19(2)13-17-18-16(21)15-8-10-20(11-9-15)12-14-6-4-3-5-7-14/h3-7,13,15H,8-12H2,1-2H3,(H,18,21)
• InChI Key： APJVBHRUCJRLNC-GHRIWEEISA-N
• SMILES： CN(C)C=NNC(=O)C1CCN(CC1)CC2=CC=CC=C2

Experimental Properties

• Density: 1.1±0.1 g/cm3

1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide

1-Benzyl-N'-[(1E)-(Dimethylamino)methylidene]Piperidine-4-Carbohydrazide (CAS No. 672949-70-1)

The compound 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide, identified by the CAS registry number CAS No. 672949-70-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it features a piperidine ring substituted with a benzyl group and a dimethylaminomethylidene moiety. The structure of this compound is characterized by its unique combination of functional groups, making it a subject of interest in both academic and industrial research.

Recent studies have highlighted the importance of hydrazide derivatives in drug discovery, particularly in the development of anti-cancer agents. The piperidine ring in this compound contributes to its structural rigidity, which is often desirable in drug design for enhancing bioavailability and target specificity. The benzyl group attached to the piperidine ring adds to the molecule's lipophilicity, potentially improving its ability to cross biological membranes. Furthermore, the dimethylaminomethylidene group introduces a basic nitrogen center, which can participate in hydrogen bonding and other non-covalent interactions essential for molecular recognition.

The synthesis of 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide involves a multi-step process that typically begins with the preparation of the piperidine derivative followed by the introduction of the hydrazide group. Researchers have explored various synthetic routes, including condensation reactions and reductive amination, to optimize the yield and purity of this compound. The use of microwave-assisted synthesis has also been reported, demonstrating its efficiency in accelerating reaction times while maintaining product quality.

In terms of pharmacological activity, this compound has shown promising results in preclinical studies. For instance, it has exhibited selective cytotoxicity against various cancer cell lines, suggesting its potential as an anti-cancer agent. Additionally, studies have indicated that this compound may modulate key signaling pathways involved in inflammation and apoptosis, making it a candidate for therapeutic interventions in inflammatory diseases.

The application of computational chemistry tools has further enhanced our understanding of this compound's properties. Molecular docking studies have revealed that it can bind effectively to several protein targets associated with cancer progression, such as cyclin-dependent kinases and heat shock proteins. These findings underscore its potential as a lead compound for drug development.

From an environmental perspective, the biodegradability and eco-toxicological profile of CAS No. 672949-70-1 are critical considerations for its large-scale production and use. Recent research has focused on evaluating its environmental impact under various conditions, including aqueous solutions and soil systems. Results indicate that the compound exhibits moderate biodegradability under aerobic conditions, but further studies are required to assess its long-term persistence in different ecosystems.

In conclusion, 1-benzyl-N'-[(1E)-(dimethylamino)methylidene]piperidine-4-carbohydrazide (CAS No. 672949-70-1) is a versatile organic compound with diverse applications across multiple fields. Its unique chemical structure and promising pharmacological properties make it a valuable asset in both academic research and industrial development. As ongoing studies continue to unravel its full potential, this compound is poised to play a significant role in advancing innovative solutions in medicine and beyond.